Cas no 1523541-98-1 ((2R,6R)-2,6-dimethylpiperazine; oxalic acid)

• Product Name: (2R,6R)-2,6-dimethylpiperazine; oxalic acid
• CAS No: 1523541-98-1
• MF: C₈H₁₆N₂O₄
• MW: 204.223642349243
• MDL: MFCD26959131
• CID: 3041250
• PubChem ID: 91800922
• Update Time: 2025-05-23

(2R,6R)-2,6-dimethylpiperazine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• (2R,6R)-2,6-Dimethylpiperazine oxalate
• (2R,6R)-2,6-dimethylpiperazine; oxalic acid
• AS-34225
• YKC54198
• (2R,6R)-2,6-dimethylpiperazine;oxalic acid
• Trans-2,6-dimethylpiperazine oxalate
• trans 2,6-Dimethylpiperazine oxalate
• CS-0053457
• AKOS025289831
• 1523541-98-1
• (2R,6R)-2,6-dimethylpiperazine; oxalic acid
• (2R,6R)-2,6-Dimethylpiperazine oxalate ee

• MDL： MFCD26959131
• Inchi： 1S/C6H14N2.C2H2O4/c1-5-3-7-4-6(2)8-5;3-1(4)2(5)6/h5-8H,3-4H2,1-2H3;(H,3,4)(H,5,6)/t5-,6-;/m1./s1
• InChI Key： SGDBJISJUXHDLI-KGZKBUQUSA-N
• SMILES： OC(C(=O)O)=O.N1[C@H](C)CNC[C@H]1C

Computed Properties

• Exact Mass: 204.11100700g/mol
• Monoisotopic Mass: 204.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on (2R,6R)-2,6-dimethylpiperazine; oxalic acid

Compound CAS No. 1523541-98-1: (2R,6R)-2,6-Dimethylpiperazine and Oxalic Acid

The compound with CAS No. 1523541-98-1, commonly referred to as (2R,6R)-2,6-dimethylpiperazine, is a significant molecule in the field of organic chemistry. This compound belongs to the class of piperazines, which are six-membered rings containing two nitrogen atoms at positions 1 and 4. The (2R,6R) configuration indicates a specific stereochemistry, making this compound unique in terms of its spatial arrangement and potential applications. Piperazines are widely studied due to their versatility in various chemical reactions and their role as intermediates in the synthesis of pharmaceuticals and agrochemicals.

Oxalic acid, another component associated with this compound, is a dicarboxylic acid with the formula C₂H₂O₄. It is a naturally occurring compound found in various plants and is also synthesized industrially for use in cleaning agents, metal finishing, and as a reducing agent in photography. The combination of (2R,6R)-2,6-dimethylpiperazine and oxalic acid presents an interesting system for studying stereochemical interactions and reaction mechanisms.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of piperazine derivatives. For instance, researchers have explored the use of (2R,6R)-2,6-dimethylpiperazine as a chiral building block in asymmetric synthesis. This approach has shown promise in producing enantiomerically pure compounds, which are crucial for drug development due to their specific interactions with biological targets.

The synthesis of (2R,6R)-2,6-dimethylpiperazine involves several steps, including alkylation and cyclization reactions. The stereochemistry of the product is influenced by the choice of starting materials and reaction conditions. For example, the use of chiral auxiliaries or asymmetric catalysts can lead to high enantiomeric excess in the final product. These methods have been optimized in recent years to improve yield and purity.

In terms of applications, (2R,6R)-2,6-dimethylpiperazine has been investigated for its potential as a ligand in transition metal catalysis. Its ability to coordinate with metal centers makes it useful in catalytic cycles for organic transformations. Additionally, the compound has been studied for its role in polymer chemistry, where it serves as a building block for constructing functional polymers with tailored properties.

When combined with oxalic acid, the system exhibits unique properties that make it suitable for specific chemical processes. For instance, the formation of coordination complexes between piperazines and oxalic acid has been explored for applications in crystal engineering and materials science. These complexes can exhibit interesting physical properties such as fluorescence or magnetic behavior.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (2R,6R)-2,6-dimethylpiperazine and its derivatives. Quantum mechanical calculations have been used to predict reaction pathways and optimize synthetic routes. Such computational tools are increasingly being integrated with experimental studies to accelerate drug discovery and material design.

In conclusion, the compound CAS No. 1523541-98-1 represents a valuable molecule with diverse applications across multiple disciplines. Its stereochemical properties and reactivity make it a subject of ongoing research interest. As new methodologies emerge for synthesizing and utilizing this compound alongside oxalic acid, its potential contributions to science and industry continue to expand.